Cas no 74-39-5 (Azo Violet)

• Product Name: Azo Violet
• CAS No: 74-39-5
• MF: C₁₂H₉N₃O₄
• MW: 259.217562437058
• MDL: MFCD00007310
• CID: 33956
• PubChem ID: 24847188
• Update Time: 2025-04-18

Azo Violet Chemical and Physical Properties

Names and Identifiers

• 4-((4-Nitrophenyl)diazenyl)benzene-1,3-diol
• Magneson I
• Magneson
• 2,4-Dihydroxy-4-nitroazobenzene
• 4-(4-Nitrophenylazo)resorcinol
• MagnesonⅠ
• 4-(4-NITROPHENYLAZO)RESORCINOL FOR THE DETERMINATION OF MG
• 4-(p-Nitrophenylazo)orcinol
• 4-(p-Nitrophenylazo)resorcinol
• Azoviolet
• Manganese acetate tetrahydrate
• o-p-Dihydroxyazo-p-nitrobenzene
• Resorcinazo-p-
• 4-[(4-nitrophenyl)diazenyl]-1,3-benzenediol
• Azo Violet
• p-Nitrophenylazoresorcinol
• p-Diazoviolet
• Magnezon I
• p-Nitrobenzeneazoresorcinol
• 2,4-Dihydroxy-4'-nitroazobenzene
• 4-(4-Nitrophenyl)azoresorcinol
• p-Diazviolet
• 4-((4-Nitrophenyl)azo)-1,3-benzenediol
• 1,3-Benzenediol, 4-[(4-nitrophenyl)azo]-
• p-nitro-4-azoresorcin
• YND5ZT5BS3
• MLS0005301
• EINECS 200-808-5
• Diazo Violet; Magneson; Magneson I
• (4E)-4-[(4-nitrophenyl)hydrazinylidene]-3-oxidanyl-cyclohexa-2,5-dien-1-one
• NCGC00245704-01
• N0135
• SR-01000196070
• Magneson?
• HMS2388J09
• BDBM57169
• (4E)-3-hydroxy-4-[(4-nitrophenyl)hydrazinylidene]cyclohexa-2,5-dien-1-one
• 1,3-Benzenediol, 4-((4-nitrophenyl)azo)-
• 4-[(4-Nitrophenyl)azo]-1,3-benzenediol
• NCIOpen2_004077
• NSC3914
• 4-(p-Nitrobenzeneazo)resorcinol
• 4-((4-Nitrophenyl);diazenyl);benzene-1,3-diol
• CHEBI:66930
• A865908
• AKOS024306973
• C12H9N3O4
• (4E)-3-hydroxy-4-[(4-nitrophenyl)hydrazinylidene]-1-cyclohexa-2,5-dienone
• SMR000135130
• AI3-09041
• 4-(4-Nitrophenylazo)resorcinol, 90+%
• NGPGYVQZGRJHFJ-BUHFOSPRSA-N
• cid_5717413
• MAGNESON [MI]
• 4-Nitrophenylazo-4'-resorcinol
• AKOS015902695
• FT-0616664
• 4-[(4-nitrophenyl)diazenyl]benzene-1,3-diol
• MLS000530152
• 4-(4-Nirophenylazo)-resorcinol
• 4-(2-(4-nitrophenyl)diazenyl)-1,3-benzenediol
• UNII-YND5ZT5BS3
• 4-(4-Nitrophenylazo)resorcinol, Dye content 90 %
• 111650-65-8
• W-104419
• 4-[(E)-(4-nitrophenyl)diazenyl]benzene-1,3-diol
• MFCD00007310
• 4-(4-Nitrophenylazo)resorcinol, p.a., 95%
• (E)-4'-Nitroazobenzene-2,4-diol
• 4-[2-(4-Nitrophenyl)diazenyl]-1,3-benzenediol
• NSC 3914
• Resorcinol, 4-[(p-nitrophenyl)azo]-
• (4E)-3-hydroxy-4-[(4-nitrophenyl)hydrazono]cyclohexa-2,5-dien-1-one
• 4-(4-nitro-phenylazo)-resorcinol
• AS-75627
• NSC-3914
• 1,3-Benzenediol, 4-(2-(4-nitrophenyl)diazenyl)-
• Resorcinol, 4-((p-nitrophenyl)azo)-
• 4-(para-Nitrophenylazo)-resorcinol
• A903007
• H11863
• LS-143417
• 1,3-dihydroxy-4-(4-nitrophenylazo)benzene
• SCHEMBL1289510
• CHEMBL1604790
• 74-39-5
• DTXSID30861621
• AC-16671
• 4-[(4-Nitrophenyl)diazenyl]-1,3-benzenediol #
• SR-01000196070-1
• 1, 4-[(4-nitrophenyl)azo]-
• Q4676694
• (E)-4-((4-nitrophenyl)diazenyl)benzene-1,3-diol
• NS00041178
• Magneson centn
• CS-0010139
• 3-HYDROXY-4-[2-(4-NITROPHENYL)HYDRAZIN-1-YLIDENE]CYCLOHEXA-2,5-DIEN-1-ONE
• HY-D0228
• NGPGYVQZGRJHFJ-UHFFFAOYSA-N
• DB-055872
• pNitrophenylazoresorcinol
• pDiazoviolet
• 1,3-Benzenediol, 4-[2-(4-nitrophenyl)diazenyl]-
• 2,4Dihydroxy4'nitroazobenzene
• 4((4Nitrophenyl)azo)1,3benzenediol
• pNitrobenzeneazoresorcinol
• pDiazviolet
• 4(pNitrophenylazo)resorcinol
• DTXCID00810520
• 4(4Nitrophenyl)azoresorcinol
• 1,3Benzenediol, 4((4nitrophenyl)azo)
• 4(p-Nitrophenylazo)resorcinol
• 4-((E)-(4-nitrophenyl)diazenyl)benzene-1,3-diol

• MDL： MFCD00007310
• Inchi： 1S/C12H9N3O4/c16-10-5-6-11(12(17)7-10)14-13-8-1-3-9(4-2-8)15(18)19/h1-7,16-17H/b14-13+
• InChI Key： NGPGYVQZGRJHFJ-BUHFOSPRSA-N
• SMILES： OC1C=C(C=CC=1/N=N/C1C=CC(=CC=1)[N+](=O)[O-])O
• BRN： 674709

Computed Properties

• Exact Mass: 259.05900
• Monoisotopic Mass: 259.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 12
• XLogP3: 1.9
• Topological Polar Surface Area: 111

Experimental Properties

• Color/Form: Reddish brown powder
• Density: 1.3450 (rough estimate)
• Melting Point: 195-200 °C (dec.) (lit.)
• Boiling Point: 456.5°C at 760 mmHg
• Flash Point: 261.7±25.4 °C
• Refractive Index: 1.5700 (estimate)
• Water Partition Coefficient: Soluble in dilute sodium hydroxide. Insoluble in water.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, strong bases.
• PSA: 111.00000
• LogP: 3.94460
• Merck: 5695
• Sensitiveness: Sensitive to humidity
• Solubility: It is red purple in dilute alkali, slightly soluble in boiling fermentation, acetone, acetic acid and toluene, all yellow, insoluble in water
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Azo Violet Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/38
• Safety Instruction： S26-S36
• RTECS：VH2810000
• Hazardous Material Identification：
• Safety Term：S26;S36
• TSCA：Yes
• Storage Condition：Sealed in dry,2-8°C(BD90795)
• Risk Phrases：R36/38

Related Categories

• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments